Cas no 39665-58-2 (Methyl guaiazulene-3-carboxylate)

• Product Name: Methyl guaiazulene-3-carboxylate
• CAS No: 39665-58-2
• MF: C₁₇H₂₀O₂
• MW: 256.339505195618
• CID: 857606
• Update Time: 2026-04-29

Methyl guaiazulene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-isopropyl-3,8-dimethylazulene-1-carboxylate
• Methyl guaiazulene-3-carboxylate
• AK108081
• ANW-74927
• CTK8C5260
• Guajazulen-carbonsaeure-3-methylester
• I14-31174
• methyl 5-isopropyl-3,8-dimethyl-azulene-1-carboxylate
• Methyl-guajazulen-3-carboxylat

• Inchi： InChI=1S/C17H20O2/c1-10(2)13-7-6-11(3)16-14(9-13)12(4)8-15(16)17(18)19-5/h6-10H,1-5H3
• InChI Key： ZBFWLEOAFONVHI-UHFFFAOYSA-N
• SMILES： CC(C)C1=CC2=C(C)C=C(C2=C(C)C=C1)C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Guaianes

Additional information on Methyl guaiazulene-3-carboxylate

Exploring Methyl Guaiazulene-3-Carboxylate (CAS No. 39665-58-2): Properties, Applications, and Innovations

Methyl guaiazulene-3-carboxylate (CAS No. 39665-58-2) is a derivative of guaiazulene, a naturally occurring azulene compound renowned for its vibrant blue hue and therapeutic properties. This esterified form, methyl guaiazulene-3-carboxylate, has garnered significant attention in cosmetic, pharmaceutical, and material science research due to its enhanced stability and bioactivity. With the rising demand for natural-derived ingredients and sustainable skincare solutions, this compound aligns perfectly with current trends in green chemistry and clean beauty formulations.

The molecular structure of methyl guaiazulene-3-carboxylate features a carboxylate group at the 3-position of the guaiazulene core, esterified with a methyl group. This modification improves its solubility in organic solvents, making it a versatile candidate for topical formulations and dermal delivery systems. Researchers have explored its potential as an anti-inflammatory agent and antioxidant, with studies suggesting efficacy in reducing oxidative stress and soothing irritated skin—a key focus area for consumers seeking sensitive skin solutions.

In the cosmetics industry, methyl guaiazulene-3-carboxylate is prized for its dual functionality as a colorant and active ingredient. Its vivid blue-green color appeals to brands developing vegan cosmetics and halal-certified products, while its purported skin benefits cater to the growing market for multifunctional additives. Formulators often pair it with hyaluronic acid or niacinamide to enhance synergistic effects, addressing popular consumer queries like "How to calm redness-prone skin?" or "Best natural alternatives to synthetic dyes."

From a synthetic chemistry perspective, the production of CAS No. 39665-58-2 involves esterification under controlled conditions to preserve the azulene scaffold's integrity. Recent advancements in enzymatic catalysis have enabled more sustainable synthesis routes, reducing reliance on harsh reagents—a topic frequently searched in green synthesis methodologies. Analytical techniques such as HPLC-UV and LC-MS are critical for quality control, ensuring compliance with ISO standards for purity, a concern highlighted in forums discussing "How to verify cosmetic ingredient authenticity."

Beyond skincare, methyl guaiazulene-3-carboxylate shows promise in biomedical imaging due to its unique fluorescence properties. Researchers are investigating its use as a molecular probe for cellular studies, tapping into the surge of interest in non-invasive diagnostics. This application aligns with trending searches on "Natural fluorescent markers in biology," demonstrating the compound's cross-disciplinary relevance.

Regulatory-wise, methyl guaiazulene-3-carboxylate is generally recognized as safe for topical use within specified concentrations, though regional guidelines vary. Brands incorporating this ingredient often emphasize its non-GMO and cruelty-free status to appeal to ethically conscious consumers—a strategy reflecting the popularity of search terms like "Ethical sourcing of cosmetic raw materials." Documentation of its ECHA registration and REACH compliance further supports its marketability in regulated regions.

Future research directions for CAS No. 39665-58-2 may explore its role in advanced drug delivery systems, particularly in transdermal patches or microneedle arrays. With the global push toward personalized medicine, this compound's modular chemistry offers opportunities for structural optimization—a hot topic in pharmacophore design discussions. Collaborative studies between chemists and dermatologists could unlock novel applications, answering consumer questions like "What's next in natural active ingredients?"

In summary, methyl guaiazulene-3-carboxylate (CAS No. 39665-58-2) represents a convergence of aesthetics, functionality, and sustainability. Its multifaceted nature addresses pressing industry demands while offering fertile ground for scientific innovation—making it a standout candidate in the evolving landscape of bio-based compounds.